Cas no 15407-92-8 (2-2-(2-Hydroxyphenyl)ethenyl-1-methylpyridin-1-ium Iodide)

• Product Name: 2-2-(2-Hydroxyphenyl)ethenyl-1-methylpyridin-1-ium Iodide
• CAS No: 15407-92-8
• MF: C₁₄H₁₄INO
• MW: 339.171535968781
• CID: 232422
• Update Time: 2025-11-03

2-2-(2-Hydroxyphenyl)ethenyl-1-methylpyridin-1-ium Iodide Chemical and Physical Properties

Names and Identifiers

• Pyridinium,2-[2-(2-hydroxyphenyl)ethenyl]-1-methyl-, iodide (1:1)
• 2-[(E)-2-(1-methylpyridin-1-ium-2-yl)ethenyl]phenol,iodide
• 2-2-(2-Hydroxyphenyl)ethenyl-1-methylpyridin-1-ium Iodide

• Inchi： 1S/C14H13NO.HI/c1-15-11-5-4-7-13(15)10-9-12-6-2-3-8-14(12)16;/h2-11H,1H3;1H
• InChI Key： LRLSCHFLSMUVTD-UHFFFAOYSA-N
• SMILES： [I-].OC1C=CC=CC=1/C=C/C1C=CC=C[N+]=1C

Computed Properties

• Exact Mass: 213.11545
• Monoisotopic Mass: 339.012007
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 24.1

Experimental Properties

• Density: 1.18
• Boiling Point: 375.8°Cat760mmHg
• Flash Point: 196.8°C
• Refractive Index: 1.698
• PSA: 23.47
• LogP: -0.60890

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on 2-2-(2-Hydroxyphenyl)ethenyl-1-methylpyridin-1-ium Iodide

Comprehensive Overview of 2-2-(2-Hydroxyphenyl)ethenyl-1-methylpyridin-1-ium Iodide (CAS No. 15407-92-8)

2-2-(2-Hydroxyphenyl)ethenyl-1-methylpyridin-1-ium Iodide (CAS No. 15407-92-8) is a specialized organic compound that has garnered significant attention in the fields of photochemistry, materials science, and biomedical research. This compound, characterized by its unique styrylpyridinium structure, exhibits remarkable fluorescence properties and solvatochromic behavior, making it a valuable tool for molecular probes and sensor applications. Its iodide counterion further enhances its solubility in polar solvents, broadening its utility in various experimental setups.

In recent years, the demand for fluorescent dyes and bioimaging agents has surged, driven by advancements in cellular imaging and diagnostic technologies. Researchers frequently search for compounds like 2-2-(2-Hydroxyphenyl)ethenyl-1-methylpyridin-1-ium Iodide due to its high quantum yield and pH-sensitive emission, which are critical for real-time monitoring of biological processes. Additionally, its photostability and low cytotoxicity make it a preferred choice for live-cell imaging studies, addressing common concerns in biocompatibility and signal longevity.

The compound's structural versatility also allows for modifications to tailor its optical properties for specific applications. For instance, its hydroxyphenyl group can participate in hydrogen bonding or metal coordination, enabling the design of chemodosimeters for detecting metal ions or reactive oxygen species. This adaptability aligns with the growing interest in smart materials and environmental sensors, topics frequently explored in scientific literature and industry forums.

From a synthetic perspective, 2-2-(2-Hydroxyphenyl)ethenyl-1-methylpyridin-1-ium Iodide is typically prepared via a condensation reaction between 2-hydroxybenzaldehyde and 1-methylpyridinium iodide, followed by purification to achieve high chemical purity. Its synthesis scalability and reproducibility are often highlighted in method optimization discussions, particularly among organic chemists seeking efficient routes to functional dyes.

Beyond its scientific applications, this compound has also been referenced in patent filings related to optoelectronic devices and nonlinear optical materials. As the demand for energy-efficient displays and photonics grows, 2-2-(2-Hydroxyphenyl)ethenyl-1-methylpyridin-1-ium Iodide may play a pivotal role in developing next-generation light-emitting diodes (LEDs) or solar cell enhancers. Such interdisciplinary relevance ensures its continued prominence in both academic research and industrial innovation.

In summary, 2-2-(2-Hydroxyphenyl)ethenyl-1-methylpyridin-1-ium Iodide (CAS No. 15407-92-8) stands as a multifaceted compound with applications spanning biotechnology, materials engineering, and environmental science. Its unique photophysical traits and structural adaptability position it as a key subject of ongoing research, resonating with contemporary trends in sustainable chemistry and precision diagnostics.